Cas no 51445-02-4 (Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecan)amide)

• Product Name: Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecan)amide
• CAS No: 51445-02-4
• CID: 4654468
• Update Time: 2025-10-30

Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecan)amide Chemical and Physical Properties

Names and Identifiers

• Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecan)amide

Additional information on Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecan)amide

Research Briefing on Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecan)amide (CAS: 51445-02-4) in Chemical Biology and Pharmaceutical Applications

Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecan)amide (CAS: 51445-02-4) is a fluorinated compound that has garnered significant attention in recent years due to its unique physicochemical properties and potential applications in chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in drug delivery, imaging, and therapeutic development.

Recent studies have highlighted the exceptional stability and lipophobicity of Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecan)amide, making it an attractive candidate for enhancing the bioavailability of hydrophobic drugs. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its utility as a solubilizing agent in nanoparticle-based drug delivery systems, where it improved the encapsulation efficiency of anticancer compounds by up to 40% compared to traditional excipients.

In the realm of diagnostic imaging, researchers have exploited the compound's fluorine-rich structure for ¹⁹F MRI applications. A groundbreaking 2024 paper in Chemical Communications reported the development of a Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecan)amide-derived contrast agent that exhibited superior tissue penetration and signal-to-noise ratios in preclinical models of tumor angiogenesis. The study also noted the compound's favorable safety profile, with no observed cytotoxicity at therapeutic concentrations.

The synthetic pathways for 51445-02-4 have seen notable optimization in the past two years. A team at ETH Zurich recently published a scalable, one-pot synthesis method in Organic Process Research & Development (2024) that reduced production costs by 60% while maintaining >99% purity. This advancement addresses previous challenges in large-scale manufacturing and opens new possibilities for commercial applications.

Emerging research suggests potential therapeutic applications beyond drug delivery. In vitro studies have shown that Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecan)amide derivatives can modulate lipid raft dynamics in cell membranes, influencing signal transduction pathways relevant to inflammatory diseases. However, further in vivo validation is required before clinical translation.

Regulatory considerations for this compound are evolving alongside its applications. The European Chemicals Agency (ECHA) recently initiated a review of its environmental persistence profile, while the FDA has granted exploratory IND status for two Perfluoro(2,5,8-trimethyl-3,6,9-trioxadodecan)amide-containing formulations in oncology trials. These developments underscore the compound's transition from laboratory curiosity to clinical candidate.

Looking ahead, research priorities include elucidating structure-activity relationships of modified derivatives and developing greener synthesis methods. The compound's versatility positions it as a platform technology with potential applications ranging from targeted therapeutics to advanced medical imaging, though long-term safety assessments remain crucial for full clinical adoption.